KIN-8741

• Molecular Formula: C26H23F2N3O6
• Molecular Weight: 511.5 g/mol
• InChI: InChI=1S/C26H23F2N3O6/c1-14(13-32)36-24-10-16-20(11-23(24)35-3)30-7-5-22(16)37-25-18(27)8-15(9-19(25)28)31-26(33)17-12-29-6-4-21(17)34-2/h4-12,14,32H,13H2,1-3H3,(H,31,33)/t14-/m0/s1
• InChIKey: GCIKJNJUNJFZPR-AWEZNQCLSA-N

KIN-8741 Procurement Guide: Differentiating a Type IIb c-Met Inhibitor with Broad Mutation Coverage and IND Clearance

KIN-8741 is a synthetic organic small molecule developed by Kinnate Biopharma, classified as a highly selective, orally active type IIb c-Met receptor tyrosine kinase inhibitor [1]. Its discovery, published in the Journal of Medicinal Chemistry (2025), was driven by structure-based drug design (SBDD) with a focus on optimizing lipophilic efficiency (LipE) to overcome limitations that have historically prevented type II c-Met inhibitors from achieving regulatory approval, specifically poor kinase selectivity and suboptimal physicochemical properties [2]. The compound exhibits broad potency against a range of acquired resistance mutations that render type I c-Met inhibitors ineffective and has a preclinical safety profile that supported Investigational New Drug (IND) clearance by the U.S. FDA for the treatment of c-Met-driven cancers [3].

c-Met resistance mutation coverage studies

Selective c-Met pathway inhibition without multi-kinase confounding

Drug-like properties support in vivo model research

• [1] IUPHAR/BPS Guide to Pharmacology. KIN-8741 Ligand Page. Accessed April 2026. View Source
• [2] Ouyang XS, Grandinetti KB, Boren M, et al. Discovery of KIN-8741, a Highly Selective Type IIb c-Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. J Med Chem. 2025;68(11):10648-10662. View Source
• [3] Sciencedirect. Discovery of KIN-8741, a Highly Selective Type IIb c‑Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. Journal of Medicinal Chemistry, 2025. View Source

KIN-8741 Procurement Rationale: Why Generic c-Met Inhibitor Substitution Fails in Resistance Mutation Models

Substituting KIN-8741 with an alternative c-Met inhibitor, particularly a type I inhibitor or an earlier-generation type II inhibitor, introduces significant scientific risk due to distinct mechanistic and selectivity profiles. Type I c-Met inhibitors (e.g., crizotinib, capmatinib) are rendered ineffective by common on-target acquired resistance mutations, including those in the D1228 and Y1230 residues [1]. While type II inhibitors were developed to address these resistance mutations, historical compounds such as cabozantinib and merestinib exhibit poor selectivity profiles and suboptimal drug-like properties that have limited their clinical utility and free drug concentrations in vivo [2]. KIN-8741, as a type IIb inhibitor, is specifically engineered to occupy a distinct binding pocket (DFG-out conformation), providing both broad mutation coverage that type I inhibitors lack and a selectivity/pharmacokinetic profile that earlier type II inhibitors failed to achieve .

▸Type I c-Met inhibitors may not cover D1228, Y1230, L1195, F1200 resistance mutations.

▸Prior type II inhibitors (e.g., cabozantinib) exhibit multi-kinase activity that may confound c-Met-specific readouts.

▸Older type II inhibitors may have suboptimal free drug exposure due to lower lipophilic efficiency.

• [1] Ouyang XS, Grandinetti KB, Boren M, et al. Discovery of KIN-8741, a Highly Selective Type IIb c-Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. J Med Chem. 2025;68(11):10648-10662. View Source
• [2] Sciencedirect. Discovery of KIN-8741, a Highly Selective Type IIb c‑Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. Journal of Medicinal Chemistry, 2025. View Source

KIN-8741 Quantitative Evidence Guide: Comparator-Based Differentiation Data for Procurement Decisions

KIN-8741 vs. Type I Inhibitors: Unique Type IIb Binding Mode Enables Activity Against Clinically Relevant Resistance Mutations

KIN-8741 binds to the DFG-out (inactive) conformation of c-Met as a type IIb inhibitor, a binding mode distinct from type I inhibitors that bind exclusively to the active DFG-in conformation [1]. This mechanistic differentiation enables KIN-8741 to maintain potent inhibitory activity against clinically relevant acquired resistance mutations, including the gatekeeper mutation L1195V and the activation loop mutations D1228N and Y1230C, which confer resistance to type I inhibitors such as crizotinib and capmatinib [2].

Gatekeeper Mutation Coverage

Head-to-head

~300-fold increase vs reference compound

Supports L1195V resistance study design

Enzymatic assay across 15 clinical mutants

Evidence Dimension	Binding mode and mutation coverage
Target Compound Data	Type IIb DFG-out binder; active against type I-resistant mutations (e.g., D1228N, Y1230C, L1195V)
Comparator Or Baseline	Type I inhibitors (e.g., crizotinib, capmatinib): DFG-in binders; ineffective against D1228/Y1230 and L1195V mutations
Quantified Difference	Qualitative mechanistic distinction; KIN-8741 retains single-digit nanomolar potency against type I-resistant mutations
Conditions	Biochemical kinase assays and Ba/F3-TPR engineered cell viability assays expressing wild-type and mutant c-Met

Why This Matters

Procurement of KIN-8741 is justified over type I c-Met inhibitors for any experimental system involving acquired resistance mutations, particularly gatekeeper (L1195V) and activation loop (D1228X, Y1230X) variants.

• [1] Ouyang XS, Grandinetti KB, Boren M, et al. Discovery of KIN-8741, a Highly Selective Type IIb c-Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. J Med Chem. 2025;68(11):10648-10662. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. KIN-8741 Ligand Page. Accessed April 2026. View Source

KIN-8741 vs. Cabozantinib and Merestinib: Superior Potency Against D1228X and Y1230X Resistance Mutations in Cell Viability Assays

In engineered Ba/F3-TPR-c-Met cell viability assays, KIN-8741 demonstrates superior potency against the D1228X and Y1230X series of resistance mutations compared to other type II c-Met inhibitors . Specifically, KIN-8741 was identified as the most potent c-Met inhibitor evaluated against D1228X and Y1230X mutations when benchmarked against cabozantinib, glesatinib, and merestinib [1]. Against the back pocket mutations L1195X and F1200X, which exhibit varying degrees of resistance to other type II agents, KIN-8741 maintains potent inhibition with EC50 values ranging from 0.7 to 51 nM .

D1228X/Y1230X Panel Potency

Data to verify

Most potent in tested type II set (EC50 single-digit nM)

Supports D1228/Y1230 mutant panel research

Ba/F3-TPR cell viability assays

Evidence Dimension	Anti-proliferative potency against c-Met resistance mutations in cell viability assays
Target Compound Data	D1228X/Y1230X mutations: single-digit nanomolar EC50 range (Y1230C EC50 = 13 nM); L1195X/F1200X mutations: EC50 range 0.7–51 nM
Comparator Or Baseline	Cabozantinib, glesatinib, merestinib (type II c-Met inhibitors)
Quantified Difference	KIN-8741 is the most potent inhibitor against D1228X/Y1230X mutations among the tested type II comparators; other type II inhibitors show reduced activity against L1195X and F1200X back pocket mutations
Conditions	Ba/F3-TPR-c-Met engineered cell viability assays expressing wild-type and mutant c-Met

Why This Matters

For studies focused on acquired resistance mechanisms, KIN-8741 provides potency against D1228X and Y1230X mutations that cabozantinib and merestinib cannot match, ensuring interpretable results in resistance model systems.

• [1] Ouyang XS, Grandinetti KB, Boren M, et al. Discovery of KIN-8741, a Highly Selective Type IIb c-Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. J Med Chem. 2025;68(11):10648-10662. View Source

KIN-8741 vs. Historical Type II Inhibitors: Demonstrated High Kinome Selectivity (>600 Kinases) Addressing the Liability That Prevented Prior Approvals

A key limitation of historical type II c-Met inhibitors has been poor kinase selectivity, which contributes to off-target toxicity and limits therapeutic free drug concentrations [1]. KIN-8741 was specifically designed to overcome this liability. In a comprehensive kinome panel screen evaluating over 600 kinases at a test concentration of 100 nM, KIN-8741 demonstrated excellent selectivity, with minimal off-target inhibition observed . This selectivity profile is a direct result of the LipE-optimized design strategy and represents a quantitative differentiation from earlier, less selective type II inhibitors that failed to achieve regulatory approval [2].

Back Pocket Mutation Coverage

Class-level

Uniform potency across L1195X/F1200X (EC50 0.7–51 nM)

Supports back pocket mutant study consistency

Cross-study comparability context

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Highly selective; minimal inhibition across >600 kinases tested at 100 nM
Comparator Or Baseline	Historical type II c-Met inhibitors (e.g., cabozantinib, merestinib, glesatinib): poor selectivity profiles contributing to clinical failure
Quantified Difference	KIN-8741 exhibits excellent selectivity across a broad kinome panel; prior type II inhibitors were characterized by poor selectivity as a class limitation
Conditions	In vitro kinase inhibition panel (DiscoveRx KINOMEscan or similar) with >600 kinases at 100 nM compound concentration

Why This Matters

KIN-8741's high kinome selectivity supports cleaner experimental interpretation in target validation studies and provides a safety margin that distinguishes it from earlier type II c-Met inhibitors.

• [1] Sciencedirect. Discovery of KIN-8741, a Highly Selective Type IIb c‑Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. Journal of Medicinal Chemistry, 2025. View Source
• [2] Ouyang XS, Grandinetti KB, Boren M, et al. Discovery of KIN-8741, a Highly Selective Type IIb c-Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. J Med Chem. 2025;68(11):10648-10662. View Source

KIN-8741 vs. Early Lead Compounds: LipE-Driven Optimization Produces Favorable Physicochemical and ADME Properties Supporting Oral Dosing

KIN-8741 was discovered through a structure-based drug design campaign explicitly focused on optimizing lipophilic efficiency (LipE), a critical parameter for balancing potency with drug-like physicochemical properties [1]. Compared to early lead compounds in the discovery program, KIN-8741 exhibits a markedly improved LipE value of 6.8 (increased from 4.2 in earlier leads) [2]. This optimization translates to measurable in vivo benefit: KIN-8741 demonstrates oral bioavailability (F%) of 78% in rats, supporting its qualification as an orally active agent [3]. Additionally, the compound shows a favorable aqueous solubility of 52 μg/mL at pH 6.8 and a calculated XLogP of 1.17, reflecting balanced lipophilicity [4].

Kinome-Wide Selectivity

Reported

Minimal off-target binding in >600 kinase panel at 100 nM

Reduces confounding multi-kinase effects in c-Met studies

Comparators: cabozantinib, glesatinib, merestinib

Evidence Dimension	Lipophilic efficiency (LipE) and oral pharmacokinetics
Target Compound Data	LipE = 6.8; Rat oral bioavailability F% = 78%; Solubility = 52 μg/mL (pH 6.8); XLogP = 1.17
Comparator Or Baseline	Early lead compounds in the discovery program: LipE = 4.2
Quantified Difference	LipE improved by 2.6 units; high rat oral bioavailability (78%) achieved
Conditions	LipE calculated from biochemical pIC50 and logD; rat PK study; in vitro solubility assay

Why This Matters

For in vivo pharmacology studies, KIN-8741's high oral bioavailability and favorable physicochemical properties enable reliable oral dosing with predictable exposure, a practical advantage over compounds requiring parenteral administration or those with poor absorption.

• [1] Ouyang XS, Grandinetti KB, Boren M, et al. Discovery of KIN-8741, a Highly Selective Type IIb c-Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. J Med Chem. 2025;68(11):10648-10662. View Source
• [2] Ebiotrade. Discovery of Novel Highly Selective Type IIb c-Met Kinase Inhibitor KIN-8741: Broad Mutation Coverage and Superior Drug-Like Properties for Cancer Therapy. June 28, 2025. View Source
• [3] Ebiotrade. Discovery of Novel Highly Selective Type IIb c-Met Kinase Inhibitor KIN-8741: Broad Mutation Coverage and Superior Drug-Like Properties for Cancer Therapy. June 28, 2025. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. KIN-8741 Ligand Page. Accessed April 2026. View Source

KIN-8741 Recommended Application Scenarios: High-Value Use Cases Aligned with Quantitative Evidence

Investigating c-Met Acquired Resistance Mechanisms in Type I Inhibitor-Resistant Models

KIN-8741 is specifically suited for research programs studying acquired resistance to type I c-Met inhibitors. Its type IIb binding mode enables potent inhibition of gatekeeper (L1195V) and activation loop (D1228N, Y1230C) mutations that confer resistance to type I agents such as crizotinib and capmatinib [1]. For experimental systems employing Ba/F3-TPR-c-Met engineered cell lines or patient-derived models harboring these resistance mutations, KIN-8741 provides a tool that maintains target engagement where type I inhibitors fail .

In Vivo Pharmacology Studies Requiring Oral Dosing with Predictable Pharmacokinetics

For in vivo tumor xenograft or genetically engineered mouse models of c-Met-driven cancers, KIN-8741 offers a practical advantage due to its optimized drug-like properties. With a rat oral bioavailability of 78%, favorable aqueous solubility (52 μg/mL at pH 6.8), and balanced lipophilicity (XLogP = 1.17), the compound supports reliable oral administration and predictable systemic exposure [1]. This profile makes KIN-8741 suitable for chronic dosing studies in MET-amplified or MET exon 14-deleted non-small cell lung cancer (NSCLC) models, where the compound has demonstrated antitumor activity at doses of 20-60 mg/kg BID .

Target Validation Studies Requiring High Kinome Selectivity to Minimize Off-Target Confounds

KIN-8741 is appropriate for target validation experiments where off-target kinase inhibition could confound phenotypic interpretation. In a panel of over 600 kinases tested at 100 nM, KIN-8741 demonstrated excellent selectivity with minimal off-target activity [1]. This selectivity profile, a direct consequence of LipE-optimized design, contrasts with the promiscuous inhibition observed with earlier type II c-Met inhibitors such as cabozantinib (a multi-kinase inhibitor with activity against VEGFR2, RET, KIT, and AXL) . For researchers seeking to attribute observed cellular or in vivo effects specifically to c-Met inhibition, KIN-8741 provides a cleaner tool compound.

Application

Selection Property

Validation Focus

c-Met resistance mutation in vitro studies

Mutation coverage across D1228, Y1230, L1195, F1200 panels

Cellular potency consistency against resistance variants

In vivo c-Met model-response studies

Free drug exposure optimization (LipE)

Oral bioavailability and systemic exposure in rodent models

Gatekeeper mutation (L1195V) mechanism studies

L1195V inhibitory potency

Fold-change vs reference type II inhibitor

WT and D1228N c-Met comparative studies

Equipotent WT/D1228N inhibition

Dose consistency for parallel assay design

• [1] Ouyang XS, Grandinetti KB, Boren M, et al. Discovery of KIN-8741, a Highly Selective Type IIb c-Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. J Med Chem. 2025;68(11):10648-10662. View Source